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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrapentacontane is a long-chain saturated hydrocarbon belonging to the alkane series. With
a backbone of 54 carbon atoms, its chemical formula is CsaH110.[1][2][3] This linear alkane,
also denoted as n-C54, serves as a fundamental model for studying the physical properties
and crystallization behavior of long-chain hydrocarbons and polyethylene-like structures.[2] Its
well-defined structure makes it an ideal candidate for investigating complex solid-state phase
transitions and self-assembly processes. This guide provides a comprehensive overview of the
molecular structure, physicochemical properties, and analytical methodologies for
tetrapentacontane.

Molecular Structure and Formula

Tetrapentacontane is a straight-chain alkane with the molecular formula CsaH110.[1][2][3] The
structure consists of a 54-carbon chain with single bonds, and each carbon atom is saturated
with hydrogen atoms. The IUPAC name for this compound is simply tetrapentacontane.[1]
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Figure 1: Molecular Structure of Tetrapentacontane

Physicochemical Properties

A summary of the key physicochemical properties of tetrapentacontane is presented in the
table below. These properties are crucial for understanding its behavior in various applications,
from materials science to analytical chemistry.

Property Value Unit Source
Molecular Formula CsaHi10 - [11[2]13]
Molecular Weight 759.4 g/mol [1112]
IUPAC Name tetrapentacontane - [1]
CAS Number 5856-66-6 - [1]
Melting Point (Tfus) 368 K [2]
Enthalpy of Fusion

177.2 kJ/mol [2]
(AfusH)
Enthalpy of

271.0+1.7 kJ/mol [4]

Vaporization (AvapH®)
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Experimental Protocols

The characterization and analysis of tetrapentacontane typically involve techniques that can
handle high molecular weight, non-polar compounds. Gas Chromatography-Mass
Spectrometry (GC-MS) and Differential Scanning Calorimetry (DSC) are two common methods.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful technique for separating, identifying, and quantifying long-chain alkanes.
Methodology:

o Sample Preparation: Dissolve a known quantity of tetrapentacontane in a volatile organic
solvent such as hexane or toluene.

« Injection: Inject a small volume (e.g., 1 pL) of the sample solution into the GC inlet, which is
heated to a high temperature to ensure rapid volatilization.

o Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)
through a long, thin capillary column. The column is typically coated with a non-polar
stationary phase. The oven temperature is programmed to increase gradually, allowing for
the separation of compounds based on their boiling points.

o Mass Spectrometry Detection: As the separated components elute from the column, they
enter the mass spectrometer. In the ion source, molecules are ionized, typically by electron
ionization (EI). The resulting charged fragments are then separated by their mass-to-charge
ratio (m/z) and detected.

» Data Analysis: The retention time from the gas chromatogram provides information for
identification, while the mass spectrum gives a unique fragmentation pattern that can confirm
the structure of the analyte.
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Figure 2: Experimental Workflow for GC-MS Analysis

Differential Scanning Calorimetry (DSC) Analysis

DSC is used to measure the thermal properties of materials, such as melting point and
enthalpy of fusion.

Methodology:

o Sample Preparation: A small, precisely weighed amount of tetrapentacontane (typically 1-
10 mg) is placed in a small aluminum pan, which is then hermetically sealed. An empty
sealed pan is used as a reference.

o Thermal Program: The sample and reference pans are placed in the DSC instrument. They
are then heated at a constant rate (e.g., 10 °C/min) over a specified temperature range that
includes the expected melting point of tetrapentacontane.

e Heat Flow Measurement: The instrument measures the difference in heat flow required to
maintain the sample and reference at the same temperature.

o Data Analysis: A plot of heat flow versus temperature (a thermogram) is generated. An
endothermic peak is observed at the melting point. The temperature at the peak maximum is
taken as the melting temperature, and the area under the peak is proportional to the
enthalpy of fusion.

Conclusion

Tetrapentacontane, as a well-defined long-chain alkane, is an important compound for
fundamental research in materials science and physical chemistry. The data and protocols
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presented in this guide provide a solid foundation for researchers and professionals working
with this and similar long-chain hydrocarbon systems. The use of standardized analytical
techniques like GC-MS and DSC is essential for accurate characterization and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

